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Compound of Interest

Compound Name: Solvent Yellow 21

Cat. No.: B1141520

An In-depth Technical Guide to Solvent Yellow 21
For Researchers, Scientists, and Drug Development Professionals

Core Identification

Chemical Name: Solvent Yellow 21 Color Index (C.l.) Name: C.I. Solvent Yellow 21 C.1I.
Number: 18690 CAS Number: 5601-29-6[1][2][3][4] Synonyms: Acid Yellow 59, Filamid Yellow
R, Zapon Fast Yellow R, Oil Yellow 2G[3]

Molecular and Structural Information

Solvent Yellow 21 is a metal complex dye, specifically a 1:2 chromium complex. The core
structure involves a monoazo ligand coordinated with a central chromium ion.

Azo Ligand

The organic ligand is synthesized via the diazotization of 2-Aminobenzoic acid, which is then
coupled with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one.

e Molecular Formula (Ligand): C17H1aN4O3[1][2]

» Molecular Weight (Ligand): 322.32 g/mol [1][2]

Chromium Complex
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The final Solvent Yellow 21 product is formed when two molecules of the azo ligand chelate
with a single chromium(lll) ion.[1]

e Molecular Formula (Complex): C3aH24CrNsOs-H[5]
e Molecular Weight (Complex): 693.62 g/mol [5]
e Molecular Structure: Single azo, Metal Complex[1][2]

Quantitative Data
Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Solvent Yellow
21.

Property Value Reference(s)
Appearance Deep / Dark Yellow Powder [11[3]

Density 1.445 g/cm3 (at 20°C) [3]

Boiling Point 461.9 °C at 760 mmHg [3]

Flash Point 233.1°C [3]

Water Solubility 170.1 mg/L (at 20°C) [3]

Vapor Pressure 2.5E-09 mmHg (at 25°C) [3]

Solubility in Organic Solvents

Solvent Yellow 21 exhibits good solubility in a range of organic solvents.
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Solvent Solubility (g/L)
N,N-Dimethylformamide 837
Ethyl Cellosolve 500
Methyl Ethyl Ketone 500
Ethyl Acetate 400
Toluene 400
Methoxy Propanol 300
Ethanol 100

(Data sourced from Zeya Chemicals)[3]

Fastness Properties

The resistance properties of Solvent Yellow 21 are critical for its applications.

Property Rating
Light Fastness 6
Heat Resistance A
Acid Resistance A
Alkali Resistance A

(Scale: Light Fastness 1-8, where 8 is superior. Other ratings are descriptive.)[3]

Experimental Protocols
Synthesis of Solvent Yellow 21

The manufacturing process for Solvent Yellow 21 involves three primary stages: diazotization,
azo coupling, and metal complexation.

Materials:
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e 2-Aminobenzoic acid (Anthranilic acid)

e Sodium nitrite

e Hydrochloric acid

e 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

e Sodium hydroxide

e Chromium(lll) formate

e Formamide (or a mixed amide solvent like DMF/Formamide)

Procedure:

» Diazotization:
o Dissolve 2-Aminobenzoic acid in dilute hydrochloric acid.
o Cool the solution to 0-5°C in an ice bath.

o Slowly add a solution of sodium nitrite while maintaining the temperature below 5°C to
form the diazonium salt.

e Azo Coupling:

o Separately, dissolve 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one in an aqueous sodium
hydroxide solution.

o Slowly add the cold diazonium salt solution to the pyrazolone solution.

o Maintain the temperature and a slightly alkaline pH to facilitate the coupling reaction,
resulting in the formation of the azo dye ligand as a precipitate.

o Filter and wash the resulting azo intermediate.

o Metal Complexation:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Prepare a solution of the complexing agent, chromium(lll) formate, in a high-boiling point
amide solvent (e.g., formamide).[1][6]

o Heat the solvent and complexing agent mixture to approximately 100°C.[6]
o Add the prepared azo dye intermediate to the hot solution.

o Increase the temperature to 138-150°C and maintain for 2.5-6 hours with stirring to form
the chromium complex.[1][6]

o After the reaction is complete, cool the mixture.
o Precipitate the final product by pouring the reaction mixture into water.[6]

o Filter the solid Solvent Yellow 21, wash thoroughly with water to remove residual solvents
and salts, and dry.

Visualized Workflows and Relationships
Synthesis Workflow

The following diagram illustrates the multi-step synthesis process of Solvent Yellow 21.
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Starting Materials

3-Methyl-1-phenyl-1H- s : . .
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Caption: Synthesis workflow for Solvent Yellow 21.

Application Spectrum

This diagram shows the logical relationships between Solvent Yellow 21 and its primary
industrial applications.
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Caption: Primary applications of Solvent Yellow 21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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